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An In-depth Technical Guide to the Corrosion Resistance Properties of "Duralloy” in Acidic
Environments

Executive Summary

The term "Duralloy” is a trade name applied to a diverse range of materials, each with distinct
compositions and performance characteristics. This guide synthesizes the publicly available
technical information regarding the corrosion resistance of these materials in acidic
environments. It is important to note that a singular, comprehensive dataset for a single
"Duralloy"” entity does not exist in the public domain. The information is fragmented across
different manufacturers and material types, ranging from powder coatings and engineering
plastics to high-temperature metal alloys and repair composites.

This document provides an overview of the acidic resistance of the most prominent materials
marketed under the "Duralloy"” brand, outlines general experimental protocols for corrosion
testing in acidic media, and presents this information in a structured format for researchers,
scientists, and drug development professionals. Due to the limited availability of specific
guantitative data for "Duralloy” products in various acids, this guide also incorporates general
principles and methodologies for corrosion testing of comparable materials.

Identification of "Duralloy" Materials

The name "Duralloy" is used by several companies for different products. The primary
categories identified are:
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o Duralloy® Powder Coatings: Primarily from Dulux and the Protech Group, these are
thermosetting polyester or PVC-based powder coatings applied to metal substrates like
aluminum and steel.[1][2][3][4][5][6][7][8][9][10][11]

o Duraloy Engineering Plastics: Produced by American High Performance Seals, these are
specialized plastics for seals, wear rings, and other high-performance applications.[12]

o Duraloy High-Temperature Alloys: Manufactured by Duraloy Technologies, these are
proprietary cast alloys designed for high-temperature applications such as in petrochemical
furnaces.[13]

e DURALLOY® Thin Metallic Chromium Layer: A hard, thin, and pure metallic chromium
coating.[14]

e METALCLAD DurAlloy: A two-component polymer composite for metal repair from Enecon.
[15]

The corrosion resistance properties, particularly in acidic environments, are highly specific to
each of these material types.

Corrosion Resistance in Acidic Environments
Duralloy® Powder Coatings (Dulux and Protech Group)

These coatings are designed for architectural and general industrial applications, offering good
durability and weather resistance.[2][3] However, their performance in acidic environments is
limited.

Qualitative Assessment:

The technical datasheets consistently state that Duralloy® powder coatings are "resistant to

spills of dilute acid" but are not suitable for strongly acidic or caustic environments.[2][3][5][6][7]

[9][10][11] The recommended in-service pH range is between 5 and 9.[3][5][7][9][10][11]
Exposure to strong acids should be avoided.[2]

Quantitative Data:
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No specific quantitative data, such as corrosion rates in sulfuric, hydrochloric, nitric, or
phosphoric acid, is publicly available for these coatings. Performance is typically evaluated
based on standards like AAMA 2603 and AS 3715, which involve tests such as salt spray
resistance (e.g., 1000 hours with no effect on pre-treated aluminum), but not immersion in
strong acids.[1][2][3][5][9]

Duraloy Engineering Plastics

These materials are formulated for demanding applications requiring high mechanical strength,
wear resistance, and chemical inertness.[12]

Qualitative Assessment:

Various grades of Duraloy plastics are described as having "excellent corrosion resistance" or
"superb chemical properties".[12] For instance, Duraloy 3800 is a unique fluoropolymer
material with "superb chemical properties”.[12] However, specific resistance to different acids
and concentrations is not detailed. One grade, Duraloy 1258, is noted to have "Excellent
corrosion resistance (except to aqueous salts)".[12]

Quantitative Data:

There is no publicly available quantitative data on the corrosion rates of Duraloy engineering
plastics in specific acidic environments.

METALCLAD DurAlloy (Enecon)

This is a two-component polymer composite used for repairing worn or damaged metal
components.[15] Its chemical resistance has been characterized to some extent.

Quantitative and Qualitative Data Summary:
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Acid Concentration Resistance
Acetic acid 0-10% Excellent
Nitric acid 0-10% Excellent
Nitric acid 10-20% Good
Phosphoric acid 0-10% Good
Ammonium hydroxide 0-10% Excellent

Table 1: Chemical Resistance of METALCLAD DurAlloy.[15]

This data is specific to the repair composite and not a bulk material intended for primary
fabrication of equipment for acid service.

Other "Duralloy" Materials

For Duraloy high-temperature alloys and the DURALLOY® thin metallic chromium layer, the
available literature focuses on their performance at high temperatures and resistance to wear
and high-temperature oxidation, rather than aqueous corrosion in acidic environments.[13][14]

Experimental Protocols for Corrosion Testing in
Acidic Environments

While specific experimental protocols for "Duralloy” products are not publicly available,
standard methodologies are used to evaluate the corrosion resistance of materials in acidic
environments. These typically involve immersion testing and electrochemical methods.[16][17]
[18][19][20]

Immersion Testing (Weight Loss Method)

This is a common and straightforward method to determine the average corrosion rate of a
material in a specific environment.[16][17][18]

Typical Protocol (based on ASTM G1, G31):
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e Specimen Preparation: Test coupons of a known surface area and weight are prepared. The
surface is typically cleaned and degreased.

» Test Solution: The acidic solution of a specific concentration is prepared.

o Exposure: The coupons are fully immersed in the test solution at a controlled temperature for
a predetermined duration (e.g., 24, 48, 96 hours, or longer).[17] The test can be interrupted
at intervals to weigh the coupons.[17]

o Post-Test Analysis: After exposure, the coupons are removed, cleaned to remove corrosion
products, and re-weighed.

» Corrosion Rate Calculation: The weight loss is used to calculate the corrosion rate, typically
in millimeters per year (mm/yr) or mils per year (mpy).

Iso-corrosion diagrams, which show corrosion rates at different acid concentrations and
temperatures, can be generated from this data.[17]

Electrochemical Testing

Electrochemical methods provide more detailed information about the corrosion mechanism
and can be much faster than immersion tests.[16][20]

Common Techniques:

o Potentiodynamic Polarization: This technique measures the current response of a material to
a changing applied potential in an electrolyte (the acidic solution).[20] It can be used to
determine the corrosion potential, corrosion current (and thus corrosion rate), and
susceptibility to pitting corrosion.[18]

o Electrochemical Impedance Spectroscopy (EIS): EIS measures the impedance of the
material-electrolyte interface over a range of frequencies. It can provide information about
the properties of the protective passive film and the kinetics of the corrosion process.[20]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for evaluating the corrosion resistance
of a material in an acidic environment.
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4. Results & Interpretation
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Material Performance Assessment
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Caption: Generalized workflow for corrosion resistance testing in acidic environments.

Conclusion

The term "Duralloy" encompasses a wide variety of materials, and a single, unified technical
guide on their corrosion resistance in acidic environments is not feasible based on publicly
available data. The most extensively documented "Duralloy” products in this context are
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powder coatings, which are generally not recommended for use in strongly acidic conditions
(pH < 5).[3][5][71[9][10][11] Other materials, such as engineering plastics and a specific polymer
repair composite, show good to excellent resistance to certain dilute acids, but quantitative
data is sparse.[12][15]

For researchers, scientists, and professionals in drug development requiring detailed and
reliable data on the performance of a specific "Duralloy"” product in a given acidic environment,
it is imperative to:

« Identify the specific type of "Duralloy” material and its manufacturer.

» Contact the manufacturer directly to request detailed technical datasheets, chemical
resistance charts, and any available corrosion testing reports.

o Conduct independent testing following standardized protocols (such as those from ASTM) if
the material is to be used in a critical application and the manufacturer's data is insufficient.

The absence of centralized, in-depth data highlights the importance of due diligence in material
selection for applications involving corrosive media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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